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Compound of Interest

Compound Name: Diethyl methylmalonate

Cat. No.: B048530 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling of Diethyl
methylmalonate (CAS No. 609-08-5), a combustible liquid utilized in various chemical

syntheses.[1][2] Adherence to these protocols is essential for ensuring the safety of all

laboratory personnel and the integrity of your research.

Operational Plan: From Receipt to Use
1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

sources of ignition.[1][3][4]

Keep containers tightly closed.[1][3][4]

Incompatible materials to be stored separately include acids, bases, strong oxidizing agents,

and reducing agents.[1][4][5]

2. Engineering Controls:

Handle Diethyl methylmalonate in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation of vapors.[1]
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3. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166 or

NIOSH-approved safety goggles.[3][6][7][8]

Skin Protection:

Wear appropriate protective gloves (e.g., Nitrile rubber, Neoprene) and clothing to prevent

skin exposure.[3][4]

Ensure gloves are inspected prior to use and changed if contaminated.

Respiratory Protection:

Under normal conditions with adequate ventilation, respiratory protection is not typically

required.[1][9]

If ventilation is inadequate or if irritation is experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[3] A full-face respirator with multi-purpose

combination (US) or type ABEK (EN 14387) respirator cartridges is recommended as a

backup to engineering controls.[6]

4. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or spray mist.[3]

Take precautionary measures against static discharge.[1]

Wash hands thoroughly after handling.[6]

5. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1][3]
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[1][3]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention.

[3]

Ingestion: Do NOT induce vomiting. Clean mouth with water and get medical attention.[1][3]

[6]

Disposal Plan: Managing Diethyl Methylmalonate
Waste
1. Spill Management:

Remove all sources of ignition.[1]

For small spills, absorb with an inert material (e.g., sand, silica gel, universal binder).[1][3]

Collect the absorbed material into a suitable, closed container for disposal.[1][3]

Do not let the chemical enter the environment or drains.[1][3][6]

2. Waste Disposal:

Dispose of contents and container to an approved waste disposal plant.[1][3]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[3]

Quantitative Data Summary
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Property Value Source

Molecular Formula C8H14O4 [5][10]

Molecular Weight 174.19 g/mol [10]

Appearance Clear, colorless liquid [2][5][10][11]

Boiling Point 198 - 199 °C / 388.4 - 390.2 °F [4][5][12]

Flash Point
76 - 82 °C / 168.8 - 179.6 °F

(closed cup)
[4][12][13]

Density 1.022 g/mL at 20 °C [12]

Solubility in Water Slightly soluble [5][11]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Diethyl Methylmalonate

Preparation

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Gloves
- Lab Coat

Step 1

Chemical Handling
- Work in Fume Hood

- Avoid Inhalation/Contact

Step 2

Experimental Use

Step 3

Post-Experiment Cleanup

Step 4

Waste Collection
- Segregate Waste

Step 5a

Decontamination
- Clean Work Area

- Wash Hands

Step 5b

Proper Disposal
- Follow Institutional Guidelines

Step 6

Click to download full resolution via product page

Caption: Logical workflow for handling Diethyl methylmalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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